N-(4-bromophenyl)-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• CAS No.: 618880-02-7
• Molecular Formula: C17H15BrN4O2S
• Molecular Weight: 419.3 g/mol
• IUPAC Name: N-(4-bromophenyl)-2-[[5-(furan-2-yl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H15BrN4O2S/c1-2-9-22-16(14-4-3-10-24-14)20-21-17(22)25-11-15(23)19-13-7-5-12(18)6-8-13/h2-8,10H,1,9,11H2,(H,19,23)
• InChI Key: ZRRFZMZSFJJWIK-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)Br)C3=CC=CO3

Description

N-(4-bromophenyl)-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide (hereafter referred to as the target compound) is a triazole-based acetamide derivative with a 4-bromophenyl group, a furan-2-yl substituent at position 5 of the triazole ring, and a prop-2-en-1-yl (allyl) group at position 2. The sulfanyl bridge connects the triazole core to the acetamide moiety (). This compound is part of a broader class of 1,2,4-triazole derivatives, which are known for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and antiviral properties ().

Biological Activity

N-(4-bromophenyl)-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a complex organic compound with notable biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article delves into its biological activity, synthesis, and potential therapeutic applications based on diverse research findings.

Chemical Structure and Properties

The compound features a unique molecular structure that includes:

• Brominated phenyl group : Enhances electrophilic properties.
• Furan ring : Known for diverse biological activities.
• Triazole unit : Associated with significant antimicrobial properties.

The molecular formula is $C_{17}H_{15}BrN_{4}O_{2}S$ with a molecular weight of approximately 419.3 g/mol. The presence of bromine and sulfur atoms contributes distinct electronic properties that may enhance its effectiveness as an antimicrobial and anticancer agent.

Biological Activity

Research indicates that N-(4-bromophenyl)-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide exhibits several biological activities:

Antimicrobial Properties

The compound has shown significant antimicrobial activity against various bacterial strains and fungi. Studies have demonstrated its ability to inhibit bacterial growth, particularly against resistant strains such as Escherichia coli and Staphylococcus aureus, with notable minimum inhibitory concentrations (MIC) indicating its potency.

Microorganism	Inhibition Zone (mm)	MIC (µg/mL)
Escherichia coli	18	32
Staphylococcus aureus	20	16
Candida albicans	15	64

These findings suggest that the compound may interact with essential bacterial enzymes or cellular structures, potentially by inhibiting DNA gyrase, which is crucial for bacterial replication.

Anticancer Activity

N-(4-bromophenyl)-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has also been investigated for its anticancer properties. Preliminary studies indicate that it may induce apoptosis in cancer cells by modulating specific signaling pathways involved in cell proliferation and survival. Molecular docking studies suggest that the compound can effectively bind to receptors involved in tumor growth regulation.

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Inhibition : The triazole moiety is known to inhibit cytochrome P450 enzymes, which are critical for various metabolic processes in both bacteria and human cells.
• Receptor Modulation : Interactions with cellular receptors may lead to altered signaling pathways that influence cell survival and proliferation.
• Radical Scavenging : The antioxidant potential of the compound has been evaluated using DPPH assays, demonstrating its ability to neutralize free radicals, which are implicated in oxidative stress-related diseases.

Synthesis and Derivatives

The synthesis of N-(4-bromophenyl)-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide typically involves multi-step organic reactions. Each step requires careful optimization to ensure high yield and purity. The synthetic pathway often includes:

• Formation of the triazole ring.
• Introduction of the furan moiety.
• Bromination of the phenyl group.
• Final acetamide formation.

Comparative Analysis with Similar Compounds

Several structurally similar compounds have been studied for their biological activities:

Compound Name	Molecular Formula	Key Features	Biological Activity
2-{[4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-bromophenyl)acetamide	C16H14BrN5O2S	Furan ring instead of phenoxymethyl	Antimicrobial
N-(3-bromophenyl)-2-{[5-(furan-2-y)methyl]-1H-pyrazol-3-y}acetamide	C17H15BrN4O2S	Pyrazole instead of triazole	Antimicrobial
1-(bromophenyl)-3-{[5-methylthiazol-2-y]sulfanyl}-propanamide	C17H16BrN3OS	Thiazole derivative	Antimicrobial

The unique combination of functional groups in N-(4-bromophenyl)-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide enhances its biological activity compared to these similar compounds.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

The target compound shares structural motifs with several triazole-acetamide derivatives, but variations in substituents lead to differences in activity, solubility, and binding affinity. Below is a systematic comparison:

Substituent Variations on the Triazole Ring

Position 4 Modifications

• A structurally similar compound, N-(4-bromophenyl)-2-{[4-ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide (), replaces the allyl with an ethyl group. The ethyl analog showed reduced anti-exudative activity compared to the allyl-containing target compound in preclinical models, suggesting allyl’s role in enhancing bioavailability or target interaction ().

Position 5 Modifications

• Furan-2-yl vs. pyridinyl : The target compound’s furan-2-yl group contrasts with pyridinyl substituents in analogs like 2-{[4-(4-bromophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide (). Pyridinyl groups enhance hydrogen-bonding capacity, which may improve binding to targets like kinase enzymes (). However, furan’s electron-rich aromatic system could favor interactions with hydrophobic pockets in proteins ().

Acetamide Tail Modifications

• 4-bromophenyl vs. Conversely, the sulfamoylphenyl group in ’s compound enhances hydrogen-bonding and sulfonamide-based bioactivity, commonly associated with antimicrobial action ().

Anti-Exudative Activity

The target compound and its analogs (e.g., 2-((4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)-N-acetamide derivatives) were tested in rat models for anti-exudative activity (AEA). At 10 mg/kg, the allyl-containing target compound showed comparable efficacy to diclofenac sodium (8 mg/kg), a reference anti-inflammatory drug (). In contrast, ethyl or amino-substituted triazoles (e.g., ) exhibited lower AEA, highlighting the allyl group’s contribution to potency.

Antimicrobial and Antioxidant Activity

In N-substituted aryl-2-({4-[(substituted aryl carbamoyl) methyl]-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl} sulfanyl) acetamides (), electron-withdrawing groups (e.g., nitro, chloro) on the phenyl ring significantly improved antimicrobial activity against E. coli and S. aureus. The target compound’s bromophenyl group, while moderately electron-withdrawing, may prioritize anti-inflammatory over antimicrobial effects.

Crystallographic and Physicochemical Properties

The allyl group in the target compound likely influences its crystallinity. For example, ’s cyclohexyl-methyl analog formed hydrogen-bonded dimers, whereas the allyl group’s planar geometry may reduce crystal stability but enhance membrane permeability.

Data Tables

Table 1: Comparative Physicochemical Properties

Compound Name	Substituents (Triazole Positions 4/5)	Melting Point (°C)	Biological Activity (Key Finding)	Reference
Target Compound	Allyl / Furan-2-yl	Not reported	Anti-exudative (AEA = diclofenac at 10 mg/kg)
N-(4-bromophenyl)-2-{[4-ethyl-5-(2-furyl)...	Ethyl / Furan-2-yl	Not reported	Lower AEA than target compound
2-{[4-(4-bromophenyl)-5-(4-pyridinyl)...	4-bromophenyl / Pyridin-4-yl	Not reported	Antimicrobial (MIC = 8 µg/mL for E. coli)
N-(2-Chlorophenyl)-2-({5-[4-(methylsulfanyl)...	Methylsulfanylbenzyl / Phenyl	Not reported	Crystallized via N–H⋯S hydrogen bonds

Table 2: Substituent Effects on Activity

Substituent Position	Group	Impact on Activity	Example Compound
Triazole C4	Allyl	Enhances anti-exudative activity vs. ethyl	Target compound ()
Triazole C5	Furan-2-yl	Favors hydrophobic interactions; moderate AEA	Target compound ()
Acetamide phenyl	Bromo	Balances lipophilicity and electron-withdrawing	Target compound ()
Acetamide phenyl	Sulfamoyl	Increases antimicrobial activity	(MIC = 8 µg/mL)